![molecular formula C14H17BrO3S B6224944 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxane CAS No. 2770359-18-5](/img/no-structure.png)
5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxane
Overview
Description
5-[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl-1,3-dioxane, also known as 5-Bromo-2-cyclopropoxyphenylsulfanylmethyl-1,3-dioxane, is a heterocyclic compound with a wide range of applications in scientific research. It is a versatile compound with a variety of uses, including synthesis, catalysis, and drug discovery.
Scientific Research Applications
5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in reactions, and as a starting material for drug discovery. It has also been used in the synthesis of novel heterocyclic compounds, as a ligand for metal complexes, and as a model compound for studying the reactivity of cyclopropyl groups.
Mechanism of Action
The mechanism of action of 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophilic centers such as carbonyl groups and amines. This reaction results in the formation of a covalent bond between the two molecules, leading to the formation of a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane are not well understood. However, it is believed that the compound may have anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, the compound has been shown to have some toxic effects in laboratory studies, and further research is needed to determine its potential effects on humans.
Advantages and Limitations for Lab Experiments
The use of 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane in laboratory experiments has several advantages. The compound is relatively inexpensive and can be easily synthesized from commercially available precursors. It is also a versatile reagent with a wide range of applications, making it suitable for a variety of experiments. However, the compound is also toxic, and care should be taken when handling it. In addition, the compound is sensitive to light and air, and should be stored in a dark, airtight container.
Future Directions
There are a number of potential future directions for research involving 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug discovery and organic synthesis. In addition, further research could be conducted into the mechanisms of action of the compound, as well as its potential toxic effects. Finally, further research could be conducted into the synthesis of novel heterocyclic compounds using the compound as a starting material.
Synthesis Methods
The synthesis of 5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxaneclopropoxyphenylsulfanylmethyl-1,3-dioxane can be achieved through a few different methods. The most common method is the reaction of 5-bromo-2-cyclopropoxyphenylsulfanylmethyl-1,3-dioxane with a base such as sodium hydroxide, resulting in the formation of a cyclopropyl sulfoxide intermediate, which is then hydrolyzed to form the desired product. Another method involves the reaction of 5-bromo-2-cyclopropoxyphenylsulfanylmethyl-1,3-dioxane with an acid such as hydrochloric acid, resulting in the formation of a cyclopropyl sulfonic acid intermediate, which is then hydrolyzed to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxane' involves the reaction of 5-bromo-2-cyclopropoxyphenylmethanethiol with 1,3-dioxolane in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-2-cyclopropoxyphenylmethanethiol", "1,3-dioxolane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-cyclopropoxyphenylmethanethiol in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 1,3-dioxolane to the solution and stir for several hours at room temperature.", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2770359-18-5 |
Product Name |
5-{[(5-bromo-2-cyclopropoxyphenyl)sulfanyl]methyl}-1,3-dioxane |
Molecular Formula |
C14H17BrO3S |
Molecular Weight |
345.3 |
Purity |
95 |
Origin of Product |
United States |
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